Cas no 1805522-81-9 (5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine)
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H6F6N2/c9-6(10)4-3(1-15)2-16-7(11)5(4)8(12,13)14/h2,6H,1,15H2
- InChI Key: SVIQGCLNBUFUDT-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(N=CC=1CN)F)C(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 231
- XLogP3: 1.6
- Topological Polar Surface Area: 38.9
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029032612-250mg |
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine |
1805522-81-9 | 95% | 250mg |
$989.80 | 2022-04-01 | |
| Alichem | A029032612-500mg |
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine |
1805522-81-9 | 95% | 500mg |
$1,853.50 | 2022-04-01 | |
| Alichem | A029032612-1g |
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine |
1805522-81-9 | 95% | 1g |
$3,184.50 | 2022-04-01 |
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine
Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805522-81-9)
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine, identified by its CAS number 1805522-81-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple fluorine atoms and functional groups such as an amino-methyl side chain enhances its chemical reactivity and potential therapeutic applications.
The molecular structure of 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine incorporates several key features that make it a promising candidate for further investigation. The aminomethyl group at the 5-position provides a nucleophilic site for further derivatization, while the difluoromethyl and trifluoromethyl substituents at the 4- and 3-positions, respectively, contribute to the compound's lipophilicity and metabolic stability. These structural elements are particularly valuable in the design of novel bioactive molecules, as they can influence both binding affinity and pharmacokinetic properties.
In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced biological activity and resistance to metabolic degradation. Studies have demonstrated that fluorine atoms can modulate electronic properties, improve binding interactions with biological targets, and increase the overall efficacy of pharmaceutical compounds. The specific arrangement of fluorine atoms in 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine makes it an intriguing subject for research in the development of new drugs targeting various diseases.
One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. The structural features of 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine, such as the presence of hydrogen bond donors and acceptors, make it a suitable scaffold for designing molecules that can selectively inhibit aberrant kinase activity.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies have been performed using 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine as a lead compound to identify potential binding interactions with kinases. These studies have revealed promising results, suggesting that this compound may be capable of displacing ATP from active kinase sites, thereby inhibiting their catalytic activity.
The synthesis of 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine presents both challenges and opportunities for chemists. The introduction of multiple fluorine atoms requires specialized synthetic methodologies to ensure high yield and purity. Techniques such as nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and fluorochemical transformations are commonly employed in its preparation. Despite these challenges, the successful synthesis of this compound highlights the growing capabilities in fluorinated organic chemistry.
Another area where 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making them susceptible to interference by small molecules that disrupt essential viral processes. The structural complexity of this compound allows it to interact with viral proteins or enzymes in unique ways, potentially leading to the discovery of novel antiviral therapies.
Preclinical studies have begun to explore the pharmacological properties of derivatives of 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyypyridine). These studies focus on evaluating their efficacy, selectivity, and safety profiles in vitro and in vivo. Initial results have been encouraging, demonstrating that certain derivatives exhibit potent inhibitory effects against target kinases with minimal off-target effects. This suggests that further optimization could lead to the development of next-generation therapeutics.
The future direction of research on 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyypyridine) will likely involve interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to accelerate the discovery process and bring new treatments to patients more quickly.
In conclusion,5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromet hyl)pyridine (CAS No. 1805522-81-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing drugs targeting various diseases, particularly those involving aberrant kinase activity. As research continues to uncover new applications for this molecule,5-(Amin ometh yl)-4-difu or ome thyl -2-f luoro -3-tr if lu or om ethyl py rid ine is poised to play a crucial role in advancing therapeutic strategies across multiple therapeutic areas.
1805522-81-9 (5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)